Cas no 2034459-04-4 (3-chloro-4-fluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide)

• Product name: 3-chloro-4-fluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide
• CAS No: 2034459-04-4
• MF: C₁₅H₁₁ClFNO₂S₃
• MW: 387.899742364883
• CID: 6271837
• PubChem ID: 119104252

3-chloro-4-fluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide
• 3-chloro-4-fluoro-N-[thiophen-2-yl(thiophen-3-yl)methyl]benzenesulfonamide
• 3-chloro-4-fluoro-N-[(thiophen-2-yl)(thiophen-3-yl)methyl]benzene-1-sulfonamide
• 2034459-04-4
• F6556-8959
• 3-chloro-4-fluoro-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzenesulfonamide
• AKOS026697486

• Inchi： 1S/C15H11ClFNO2S3/c16-12-8-11(3-4-13(12)17)23(19,20)18-15(10-5-7-21-9-10)14-2-1-6-22-14/h1-9,15,18H
• InChI Key： CIAPZOXCKCKBTR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NC(C1=CC=CS1)C1=CSC=C1)(=O)=O)F

Computed Properties

• Exact Mass: 386.9624480g/mol
• Monoisotopic Mass: 386.9624480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 111Ų

Additional information on 3-chloro-4-fluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 3-chloro-4-fluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS No. 2034459-04-4)

The compound 3-chloro-4-fluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS No. 2034459-04-4) is a sulfonamide derivative with a unique molecular structure that combines thiophene rings and a benzene sulfonamide backbone. This structure grants it potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both chloro and fluoro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in designing novel bioactive molecules.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug discovery. The thiophene moiety, in particular, is a hotspot in medicinal chemistry due to its prevalence in FDA-approved drugs. Users searching for "sulfonamide derivatives in drug design" or "thiophene-containing pharmaceuticals" will find this compound highly relevant. Its CAS No. 2034459-04-4 is frequently queried in scientific databases, reflecting its growing importance in R&D pipelines.

The synthesis of 3-chloro-4-fluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide involves multi-step reactions, including sulfonylation and arylation processes. Optimizing these steps is a key focus for chemists, as highlighted in searches like "efficient sulfonamide synthesis methods." The compound's chloro-fluoro substitution pattern also aligns with trends in halogenated drug candidates, a topic gaining traction in AI-driven drug discovery platforms.

Beyond pharmaceuticals, this compound's thiophene rings make it a candidate for organic electronics. Searches for "thiophene-based conductive materials" often lead to discussions about similar structures. Its thermal stability and electronic properties are under investigation for applications in OLEDs and sensors, addressing the rising interest in sustainable materials.

Analytical characterization of CAS No. 2034459-04-4 typically employs NMR, HPLC, and mass spectrometry. Researchers frequently seek "spectral data for sulfonamide compounds" to validate synthetic routes. The compound's methylbenzene sulfonamide core also prompts queries about "solubility and stability of sulfonamides," critical for formulation studies.

In conclusion, 3-chloro-4-fluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylbenzene-1-sulfonamide represents a multifaceted compound with promise across industries. Its CAS No. 2034459-04-4 serves as a gateway for researchers exploring sulfonamide chemistry, thiophene applications, and halogenated intermediates. As AI-powered research tools evolve, this compound's profile is likely to expand, answering more user queries in the future.